Cas no 493-57-2 (Thionaphthenquinone)

• Product Name: Thionaphthenquinone
• CAS No: 493-57-2
• MF: C₈H₄O₂S
• MW: 164.181160926819
• CID: 330826
• PubChem ID: 97303
• Update Time: 2025-06-12

Thionaphthenquinone Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2,3-dione
• Thionaphthenquinone
• 1-benzothiophene-2,3-dione
• THIONAPHTHENQUINONE ,ORANGE SOLID
• 1-benzothiophen-2,3-dione
• 2,3-dihydrobenzo[b]thiophene-2,3-dione
• 2,3-Thionaphthenequinone
• Benzo(b)thiophene-2,3-dione
• benzo[b]thiophene-2,3-quinone
• Benzothiophene 2,3-dione
• Thianaphthenequinone
• Thioisatin
• Thionaphthoquinone
• Benzothiophene-2,3-dione
• SY359404
• Glyoxylic acid, (o-mercaptophenyl)-, .gamma.-(thio lactone)
• 493-57-2
• NSC 114478
• Benzo[b]thiophene-2,3-dione, >=97% (GC)
• FT-0675185
• CHEMBL2204876
• 2,3-Dioxo-2,3-dihydrothionaphthene
• 2,3-Dihydrobenzo[b]thiophen-2,3-dione
• 1-Benzothiophene-2,3-dione #
• 2,3-dihydro-1-benzothiophene-2,3-dione
• EN300-142629
• SCHEMBL95004
• NSC-114478
• Z1198153623
• 2,3-Dioxo-2,3-dihydrobenzo[b]thiophene
• NSC114478
• DTXSID80197760
• MFCD00463402
• F87623
• Glyoxylic acid, .gamma.-(thio lactone)
• Benzo[b]thiophen-2,3-dion
• 2,3-dihydrothionaphthene
• AKOS000279165
• Thionaphthenequinone
• Benzo(b)thiophen-2,3-dion
• STK370073
• DTXCID40120251
• 2,3-Dioxo-2,3-dihydrobenzo(b)thiophene
• AA-516/25012002
• 2,3-Dihydrobenzo(b)thiophen-2,3-dione
• DB-328880

• MDL： MFCD00463402
• Inchi： 1S/C8H4O2S/c9-7-5-3-1-2-4-6(5)11-8(7)10/h1-4H
• InChI Key： MHESOLAAORBNPM-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=CC=CC1=2)=O)=O

Computed Properties

• Exact Mass: 163.99300
• Monoisotopic Mass: 163.9932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 1.8

Experimental Properties

• Density: 1.3633 (rough estimate)
• Melting Point: 119-121°C
• Boiling Point: 261.64°C (rough estimate)
• Flash Point: 103°C
• Refractive Index: 1.5500 (estimate)
• PSA: 59.44000
• LogP: 1.50160
• Vapor Pressure: Not available

Thionaphthenquinone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 41-43-52
• Safety Instruction： 26-36/37-39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Thionaphthenquinone

Recent Advances in Thionaphthenquinone (CAS 493-57-2) Research: A Comprehensive Review

Thionaphthenquinone (CAS 493-57-2), a heterocyclic quinone derivative, has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by a fused thiophene and quinone moiety, exhibits a range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. Recent studies have explored its mechanisms of action, synthetic pathways, and potential as a lead compound for drug development. This review aims to summarize the latest findings and highlight the promising avenues for future research.

One of the most notable advancements in Thionaphthenquinone research is its role as a potent inhibitor of specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Thionaphthenquinone effectively targets the NAD(P)H:quinone oxidoreductase 1 (NQO1) enzyme, which is overexpressed in various cancer cells. The study revealed that the compound induces oxidative stress and apoptosis in cancer cells while sparing normal cells, suggesting its potential as a selective anticancer agent. Furthermore, the researchers optimized the synthetic route to improve yield and purity, paving the way for scalable production.

In addition to its anticancer properties, Thionaphthenquinone has shown promise as an antimicrobial agent. A recent investigation published in Bioorganic & Medicinal Chemistry Letters explored its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study reported that Thionaphthenquinone disrupts bacterial cell membrane integrity and inhibits biofilm formation, making it a potential candidate for combating antibiotic-resistant infections. These findings underscore the compound's versatility and its potential to address pressing global health challenges.

Another area of active research involves the structural modification of Thionaphthenquinone to enhance its pharmacokinetic properties. A 2024 study in European Journal of Medicinal Chemistry described the synthesis of novel derivatives with improved solubility and bioavailability. By introducing hydrophilic substituents, the researchers achieved enhanced drug-like properties without compromising the compound's biological activity. Such modifications are critical for advancing Thionaphthenquinone from the bench to clinical trials.

Despite these promising developments, challenges remain in the clinical translation of Thionaphthenquinone. Issues such as potential toxicity, metabolic stability, and formulation optimization need to be addressed. Ongoing research is focusing on comprehensive preclinical evaluations, including in vivo toxicity studies and pharmacokinetic profiling. Collaborative efforts between academia and industry are essential to accelerate the development of Thionaphthenquinone-based therapeutics.

In conclusion, Thionaphthenquinone (CAS 493-57-2) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities, coupled with recent advancements in synthetic chemistry and mechanistic understanding, position it as a promising candidate for therapeutic development. Future studies should prioritize translational research to unlock its full potential in addressing unmet medical needs.